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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1587083 Get Quote

An HPLC-based application and protocol for the analysis of Imazalil residues in citrus fruits is

presented for researchers and analytical scientists. This document provides detailed

methodologies for sample preparation, chromatographic separation, and detection, utilizing

both High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and

Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for sensitive and specific

quantification.

Principle
This method outlines the procedure for the determination of Imazalil residues in citrus fruit

matrices such as whole fruit, peel, and pulp. The principle involves the extraction of Imazalil
from a homogenized sample using an organic solvent, followed by a cleanup step to remove

interfering matrix components. The purified extract is then analyzed by a reverse-phase HPLC

system.

For routine analysis, quantification is achieved using a UV detector. For higher sensitivity and

confirmatory analysis, an LC-MS/MS system is employed, which identifies and quantifies

Imazalil based on its specific mass-to-charge ratio and fragmentation patterns.

Experimental Protocols
Sample Preparation: Extraction and Cleanup
This protocol is a composite of common techniques for extracting Imazalil from citrus matrices.

[1][2][3]
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Reagents and Materials:

Homogenizer/Blender

Centrifuge and centrifuge tubes (50 mL)

Ethyl Acetate (HPLC Grade)[1][3]

Sodium Sulfate (Anhydrous)

0.1 N Hydrochloric Acid (HCl)

5 M Sodium Hydroxide (NaOH)

Solid Phase Extraction (SPE) Cartridges: C18 or PRS (Propylsulfonic acid) type (e.g., Bond

Elut)[3]

Methanol (HPLC Grade) for SPE conditioning

Syringe filters (0.45 µm)

Procedure:

Homogenization: Weigh 10-20 g of a representative sample (whole fruit, peel, or pulp) and

homogenize it until a uniform paste is obtained.

Extraction:

Transfer the homogenized sample to a 50 mL centrifuge tube.

Add 20 mL of ethyl acetate and 10 g of anhydrous sodium sulfate.

Shake vigorously for 5-10 minutes.

Centrifuge at 4000 rpm for 5 minutes.

Decant the supernatant (ethyl acetate layer) into a clean flask. Repeat the extraction step

on the remaining solid pellet with another 20 mL of ethyl acetate.
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Combine the supernatants.

Cleanup A: Liquid-Liquid Partitioning (LLE)[1]

Evaporate the combined ethyl acetate extract to near dryness under a gentle stream of

nitrogen.

Redissolve the residue in 20 mL of hexane.

Transfer the hexane solution to a separatory funnel and perform a liquid-liquid partition by

shaking with 10 mL of 0.1 N HCl. Imazalil will move into the acidic aqueous phase.

Discard the upper hexane layer.

Adjust the pH of the aqueous layer to >10 with 5 M NaOH.

Re-extract the Imazalil back into 10 mL of fresh ethyl acetate.

Collect the ethyl acetate layer and dry it by passing it through anhydrous sodium sulfate.

Cleanup B: Solid Phase Extraction (SPE)[3]

Condition a C18 or PRS SPE cartridge by passing 5 mL of methanol followed by 5 mL of

deionized water.

Load the initial combined ethyl acetate extract (from step 2) after evaporating and

redissolving in a suitable solvent compatible with the SPE phase.

Wash the cartridge with 5 mL of water to remove polar interferences.

Elute the Imazalil from the cartridge using 5-10 mL of ethyl acetate or an appropriate

solvent mixture.

Final Preparation:

Evaporate the final cleaned extract to dryness under nitrogen.

Reconstitute the residue in a known volume (e.g., 1.0 mL) of the mobile phase.
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Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC-UV Method Protocol[3]
Instrumentation:

HPLC system with a UV-Vis Detector

Column: Inertsil ODS-3 C18, 4.6 x 150 mm, 5 µm particle size[3]

Mobile Phase: Acetonitrile and 10 mM KH2PO4 solution (pH adjusted to 2.5 with phosphoric

acid) in a ratio of 35:65 (v/v)[3]

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Column Temperature: 40°C

UV Detection Wavelength: 225 nm (alternatively 202-204 nm)[1][2][3]

Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Prepare a series of Imazalil standard solutions (e.g., 0.1 to 10 µg/mL) in the mobile phase.

[3]

Inject the standard solutions to generate a calibration curve.

Inject the prepared sample extracts.

Identify the Imazalil peak in the sample chromatogram by comparing its retention time with

that of the standard.

Quantify the Imazalil concentration using the calibration curve.

LC-MS/MS Method Protocol (Confirmatory)[4][5]
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Instrumentation:

LC-MS/MS system with an Electrospray Ionization (ESI) source

Column: C18 column (e.g., 2.1 x 100 mm, 3.5 µm)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient Program: A typical gradient would start at 90% A, ramping to 95% B over several

minutes.

Flow Rate: 0.3 mL/min

Injection Volume: 5-10 µL

Ionization Mode: ESI Positive

MS/MS Parameters:

Monitor the following Multiple Reaction Monitoring (MRM) transitions for Imazalil[4]:

Precursor Ion (Q1): m/z 297.1

Product Ion (Q3) for Quantification: m/z 159.0

Product Ion (Q3) for Confirmation: m/z 255.0

Procedure:

Equilibrate the LC-MS/MS system.

Prepare matrix-matched standards to compensate for matrix effects.

Inject standards and samples.

Quantify Imazalil using the area of the primary product ion (m/z 159.0) and confirm its

identity with the secondary ion (m/z 255.0).
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Data Presentation
The performance of various published methods for Imazalil analysis is summarized below.

Table 1. HPLC-UV Method Parameters and Performance

Matrix
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| Citrus (Kumquat) | Ethyl Acetate | SPE (PRS & C18) | Inertsil ODS-3 | Acetonitrile/10mM

KH2PO4 (35:65) | 225 nm | 0.01 ppm (LOD) | 81.9-87.2 |[3] |

Table 2. LC-MS/MS Method Parameters and Performance
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Matrix
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[6]
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80.2-98.3 [6]

| Oranges | Acetonitrile Extraction | LC-MS/MS | Not Specified | Not Specified | Not Specified |

[7] |

Visualizations
Diagrams illustrating the key workflows are provided below.
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Sample Preparation Workflow for Imazalil Analysis

Receive Citrus Sample
(Whole Fruit, Peel, or Pulp)

Homogenize 10-20g of Sample

Add Ethyl Acetate & Anhydrous Na2SO4
Shake and Centrifuge

Collect Supernatant (Crude Extract)

Cleanup Step (Choose A or B)

Option A: Liquid-Liquid Partitioning
(Acid-Base Extraction)

LLE

Option B: Solid Phase Extraction
(SPE Cleanup)

SPE

Evaporate Cleaned Extract to Dryness

Reconstitute in Mobile Phase

Filter (0.45 um) into HPLC Vial

Click to download full resolution via product page

Caption: Workflow for citrus sample preparation.
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HPLC Analysis and Data Processing Workflow

HPLC System

Data System

Autosampler
(Injects Sample)

Column
(Separation)

HPLC Pump
(Mobile Phase Delivery)

Detector
(UV or MS/MS)

Data Acquisition
(Chromatogram)

Peak Integration & Identification

Quantification
(Using Calibration Curve)

Final Report

Click to download full resolution via product page

Caption: HPLC system and data analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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